Cas no 2138308-28-6 (Methyl 3-(fluorosulfonyl)isonicotinate)

• Product Name: Methyl 3-(fluorosulfonyl)isonicotinate
• CAS No: 2138308-28-6
• MF: C₇H₆FNO₄S
• MW: 219.190244197845
• CID: 5997272
• PubChem ID: 139593205
• Update Time: 2025-10-21

Methyl 3-(fluorosulfonyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• EN300-728141
• methyl 3-(fluorosulfonyl)isonicotinate
• GS0259
• 2138308-28-6
• methyl 3-(fluorosulfonyl)pyridine-4-carboxylate
• Methyl 3-(fluorosulfonyl)isonicotinate

• Inchi： 1S/C7H6FNO4S/c1-13-7(10)5-2-3-9-4-6(5)14(8,11)12/h2-4H,1H3
• InChI Key： LKOHZYVOQJNLMQ-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1C(=O)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 219.00015701g/mol
• Monoisotopic Mass: 219.00015701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.7Ų

Additional information on Methyl 3-(fluorosulfonyl)isonicotinate

Methyl 3-(fluorosulfonyl)isonicotinate: A Comprehensive Overview

Methyl 3-(fluorosulfonyl)isonicotinate (CAS No. 2138308-28-6) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct fluorosulfonyl and isonicotinate functionalities, offers a wide range of applications, from synthetic intermediates to potential therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of Methyl 3-(fluorosulfonyl)isonicotinate.

Chemical Structure and Properties

Methyl 3-(fluorosulfonyl)isonicotinate is a derivative of isonicotinic acid, with the addition of a fluorosulfonyl group at the 3-position and a methyl ester at the carboxylic acid moiety. The chemical formula is C₉H₈FNO₄S, and it has a molecular weight of 245.22 g/mol. The presence of the fluorosulfonyl group imparts unique chemical properties to the molecule, such as enhanced reactivity and stability under various conditions. This compound is typically a white to off-white solid with a melting point ranging from 110 to 115°C.

Synthesis Methods

The synthesis of Methyl 3-(fluorosulfonyl)isonicotinate can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 3-chloroisonicotinic acid methyl ester with fluorine gas in the presence of a suitable catalyst. Another approach involves the reaction of 3-aminopyridine with fluorosulfonic acid followed by esterification with methanol. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems that minimize waste and energy consumption.

Biological Activities and Applications

Methyl 3-(fluorosulfonyl)isonicotinate has shown promising biological activities in various studies. Its unique chemical structure makes it an excellent candidate for drug discovery and development. Research has demonstrated that this compound exhibits potent anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases such as arthritis and asthma. Additionally, studies have explored its potential as an antimicrobial agent, showing activity against both Gram-positive and Gram-negative bacteria.

In the field of cancer research, Methyl 3-(fluorosulfonyl)isonicotinate has been investigated for its ability to inhibit cancer cell proliferation. Preliminary studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. These findings suggest that this compound could be further developed into novel anticancer drugs.

Recent Research Advancements

The scientific community continues to explore new applications and properties of Methyl 3-(fluorosulfonyl)isonicotinate. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of novel derivatives of this compound with enhanced biological activities. The researchers found that by modifying the substituents on the pyridine ring, they could significantly improve the compound's potency against specific targets.

In another study, scientists at a leading pharmaceutical company investigated the use of Methyl 3-(fluorosulfonyl)isonicotinate as a scaffold for developing new antibiotics. The results showed that this compound could serve as an effective platform for designing antibiotics with broad-spectrum activity against multidrug-resistant bacteria.

Safety Considerations and Future Prospects

While Methyl 3-(fluorosulfonyl)isonicotinate holds great promise in various fields, it is essential to consider safety aspects during its handling and use. Proper personal protective equipment (PPE) should be worn when working with this compound to avoid skin contact or inhalation. Additionally, storage conditions should be carefully controlled to maintain its stability and prevent degradation.

The future prospects for Methyl 3-(fluorosulfonyl)isonicotinate are bright. Ongoing research aims to optimize its properties for specific applications and develop more efficient synthesis methods. As new derivatives are synthesized and tested, we can expect to see increased interest in this compound from both academic and industrial sectors.